Bis(hexyleneglycolato)diboron
Overview
Description
Bis(hexyleneglycolato)diboron is a chemical compound with the empirical formula C12H24B2O4 . It has a molecular weight of 253.94 . It is used as a reagent in various chemical reactions, including the preparation of aryl boronate esters via metal-catalyzed direct C-H borylation of aryl compounds .
Synthesis Analysis
This compound can be used in the chemoselective synthesis of C−C coupling products via nickel-catalyzed coupling of primary and secondary alkyl halides . It can also be used in the nickel-catalyzed regioselective arylboration of terminal nonactivated alkenes to yield alkyl boranes .Chemical Reactions Analysis
This compound is used as a reagent in various chemical reactions. It is used to prepare aryl boronate esters via metal-catalyzed direct C-H borylation of aryl compounds . It is also used in the chemoselective synthesis of C−C coupling products via nickel-catalyzed coupling of primary and secondary alkyl halides . In addition, it is used in the nickel-catalyzed regioselective arylboration of terminal nonactivated alkenes to yield alkyl boranes .Physical And Chemical Properties Analysis
This compound has a melting point of 98-102 °C . Its electronic properties have been studied by comparing the results of photoemission (XPS) and near edge X-ray absorption spectroscopy (NEXAFS) experiments with the outcome of DFT calculations .Scientific Research Applications
Borylation of Arenes
Bis(hexyleneglycolato)diboron has been explored for its use in the borylation of arenes. It has been shown to react with arenes in the presence of an iridium-catalyzed catalyst, presenting an alternative to the more commonly used bis(pinacolato)diboron. This application demonstrates its potential in organic synthesis and catalysis (Liskey & Hartwig, 2013).
Room Temperature Ring Expansion
In the study of N-heterocyclic carbenes and B-B bond cleavage, this compound was found to be more reactive than other diboron(4) compounds, facilitating ring expansion at room temperature. This reactivity has significant implications for its use in catalysis (Pietsch et al., 2015).
Chemical Analysis in Pharmaceuticals
In pharmaceutical research, this compound has been utilized for the sensitive and selective quantitation of impurities in active pharmaceutical ingredients. This application is vital for ensuring the safety and efficacy of pharmaceutical products (Shamirian, Foti & Mitchell, 2021).
Structural Characterization and Reactivity
The structure and reactivity of this compound, among other diboron(4) compounds, have been studied in detail. This research offers profound insights into the chemistry of these reagents and their interaction with N-heterocyclic carbenes, further informing their potential applications (Eck et al., 2017).
Mechanism of Action
Target of Action
Bis(hexylene glycolato)diboron, also known as Bis(hexyleneglycolato)diboron, is primarily used as a reagent in the synthesis of aryl boronate esters . These esters are the primary targets of Bis(hexylene glycolato)diboron and play a crucial role in various chemical reactions, particularly in the formation of carbon-carbon (C-C) bonds .
Mode of Action
The compound interacts with its targets through metal-catalyzed direct C-H borylation of aryl compounds . This process involves the replacement of a hydrogen atom in the aryl compound with a boronate group, resulting in the formation of aryl boronate esters .
Biochemical Pathways
The primary biochemical pathway affected by Bis(hexylene glycolato)diboron is the chemoselective synthesis of C−C coupling products . This is achieved via nickel-catalyzed coupling of primary and secondary alkyl halides . The compound also participates in the nickel-catalyzed regioselective arylboration of terminal nonactivated alkenes to yield alkyl boranes .
Result of Action
The molecular and cellular effects of Bis(hexylene glycolato)diboron’s action primarily involve the formation of new chemical compounds. Specifically, it enables the synthesis of aryl boronate esters and C−C coupling products , which are valuable in various chemical and pharmaceutical applications.
Action Environment
The action, efficacy, and stability of Bis(hexylene glycolato)diboron can be influenced by various environmental factors. For instance, the presence of a metal catalyst (such as nickel) is crucial for its role in the synthesis of C−C coupling products . Additionally, the compound should be stored under inert gas and in a cool, dry place to prevent decomposition .
Safety and Hazards
Future Directions
Bis(hexyleneglycolato)diboron is a cost-effective reagent for iridium-catalyzed C-H borylations of arenes, offering a less expensive alternative to the more commonly used bis(pinacolato)diboron reagent . This suggests that it could have a significant role in future research and applications in the field of organic chemistry.
properties
IUPAC Name |
4,4,6-trimethyl-2-(4,4,6-trimethyl-1,3,2-dioxaborinan-2-yl)-1,3,2-dioxaborinane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H24B2O4/c1-9-7-11(3,4)17-13(15-9)14-16-10(2)8-12(5,6)18-14/h9-10H,7-8H2,1-6H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UEBSWKNVDRJVHN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC(CC(O1)(C)C)C)B2OC(CC(O2)(C)C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H24B2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00370396 |
Source
|
| Record name | Bis(hexylene glycolato)diboron | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00370396 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
253.9 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
230299-21-5 |
Source
|
| Record name | Bis(hexylene glycolato)diboron | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00370396 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Bis(hexylene Glycolato)diboron | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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